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Overview
1-Aminoisoquinoline is a heterocyclic aromatic amine that serves as a crucial building block

in medicinal chemistry and organic synthesis.[1] Its unique structure, consisting of an

isoquinoline core with an amino group at the C1 position, imparts it with versatile chemical

properties and significant biological relevance. This compound and its derivatives are integral

to the development of novel pharmaceuticals, particularly those targeting neurological

disorders and cancer.[1] Furthermore, its applications extend to the creation of fluorescent

probes for biological imaging and as intermediates in the synthesis of advanced materials.[1]

This guide provides a comprehensive overview of the core chemical properties, structural

information, and relevant experimental considerations for 1-Aminoisoquinoline.

Chemical Structure and Identification
The foundational structure of 1-Aminoisoquinoline features a benzene ring fused to a pyridine

ring, with an amine substituent at the first position of the isoquinoline ring system. This

arrangement makes it a basic compound capable of participating in a variety of chemical

reactions.[2]

Caption: 2D structure of 1-Aminoisoquinoline.
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Table 1: Chemical Identifiers for 1-Aminoisoquinoline

Identifier Value Reference(s)

IUPAC Name isoquinolin-1-amine [2][3]

CAS Number 1532-84-9 [1][4]

Molecular Formula C₉H₈N₂ [1][4][5]

Molecular Weight 144.17 g/mol [4][5]

InChI
1S/C9H8N2/c10-9-8-4-2-1-3-

7(8)5-6-11-9/h1-6H,(H2,10,11)
[6]

InChIKey
OSILBMSORKFRTB-

UHFFFAOYSA-N
[6]

SMILES Nc1nccc2ccccc12 [7]

EC Number 216-243-2

MDL Number MFCD00024137 [1]

Physicochemical Properties
The physicochemical properties of 1-Aminoisoquinoline are critical for its handling, storage,

and application in various experimental settings. It typically presents as a yellow to brown

crystalline powder.[5][6]

Table 2: Physicochemical Data for 1-Aminoisoquinoline
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Property Value Reference(s)

Melting Point 78-86 °C [1]

122-124 °C (lit.) [5][6]

Boiling Point 166 °C / 8 mmHg (lit.) [5][6][8]

Density 1.1148 (estimate) [5][9]

pKa 7.62 (20 °C, μ=0.01) [5][6][8]

Appearance
Yellow to brown powder or

crystal
[5]

Storage

Keep in dark place, Inert

atmosphere, Room

temperature

[5][6][8]

Note: Discrepancies in melting point values exist in the literature, which may be attributed to

different purity levels or measurement techniques.

Spectral Data
Spectroscopic data is fundamental for the structural elucidation and purity assessment of 1-
Aminoisoquinoline.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR spectra are available

for 1-Aminoisoquinoline.[10][11] Spectra have been recorded in solvents such as DMSO-

d6 and Chloroform-d.[10][11]

Mass Spectrometry (MS): Mass spectral data, including from GC-MS analysis, confirms the

molecular weight of the compound.[10]

Infrared (IR) Spectroscopy: IR spectra are available and provide information about the

functional groups present in the molecule.[12][13]

UV-Vis Spectroscopy: The maximum absorption wavelength (λmax) in H₂O has been

reported as 335 nm.[5][6][8]
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Reactivity and Synthesis
1-Aminoisoquinoline's reactivity is characterized by the basicity of its amino group, allowing it

to engage in various reactions like nucleophilic substitutions.[2] This property is central to its

utility as a synthetic intermediate.

Several synthetic routes to produce 1-aminoisoquinolines have been developed. These

include methods such as Rh(III)-catalyzed oxidative coupling of benzamidines with alkynes and

silver triflate-catalyzed reactions of 2-alkynylbenzaldoximes with amines.[7] A three-component

cascade reaction has also been reported for synthesizing functionalized 1-
aminoisoquinolines.[14]
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Caption: Role of 1-Aminoisoquinoline as a key synthetic intermediate.

Applications in Research and Drug Development
1-Aminoisoquinoline is a highly valued scaffold in drug discovery and materials science.

Pharmaceutical Development: It serves as a key intermediate in the synthesis of

pharmaceuticals.[1] Its derivatives have been investigated as potent and selective inhibitors

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b073089?utm_src=pdf-body
https://cymitquimica.com/cas/1532-84-9/
https://www.benchchem.com/product/b073089?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/zh/product/aldrich/178594
https://www.benchchem.com/product/b073089?utm_src=pdf-body
https://www.benchchem.com/product/b073089?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlelanding/2022/ob/d2ob00275b/unauth
https://www.benchchem.com/product/b073089?utm_src=pdf-body-img
https://www.benchchem.com/product/b073089?utm_src=pdf-body
https://www.benchchem.com/product/b073089?utm_src=pdf-body
https://www.chemimpex.com/products/27490
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


of the mutant B-Raf pathway, relevant in cancer therapy.[7] It has also been used to design

orally active thrombin inhibitors.[7]

Fluorescent Probes: The isoquinoline core is a fluorophore, and researchers utilize 1-
aminoisoquinoline to create fluorescent probes for biological imaging, which aid in

visualizing cellular processes.[1]

Organic Synthesis: It is a versatile building block for constructing more complex molecules

and isoquinoline derivatives known for diverse biological activities.[1]

Materials Science: The compound is employed in developing advanced materials, including

polymers and coatings with improved thermal and mechanical properties.[1]

Experimental Protocols
Detailed experimental protocols for specific syntheses or assays should be referenced from

primary literature. However, the general methodologies for determining the key properties

discussed in this guide are outlined below.
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Caption: General workflow for experimental characterization.
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7.1 Melting Point Determination (Capillary Method)

A small, dry sample of crystalline 1-Aminoisoquinoline is packed into a capillary tube.

The tube is placed in a melting point apparatus.

The temperature is increased slowly (1-2 °C per minute) near the expected melting point.

The temperature range from the first appearance of liquid to the complete melting of the solid

is recorded.

7.2 pKa Determination (Potentiometric Titration)

A precise amount of 1-Aminoisoquinoline is dissolved in a suitable solvent (e.g., water or a

water/alcohol mixture).

A standardized acidic solution (e.g., HCl) is added in small, known increments.

The pH of the solution is measured with a calibrated pH meter after each addition.

A titration curve (pH vs. volume of titrant) is plotted. The pKa is determined from the pH at

the half-equivalence point.

7.3 NMR Sample Preparation and Analysis

Approximately 5-10 mg of the 1-Aminoisoquinoline sample is dissolved in ~0.6-0.7 mL of a

deuterated solvent (e.g., DMSO-d6) in an NMR tube.[10]

The sample is vortexed until fully dissolved.

The NMR tube is placed in the spectrometer.

1H, 13C, and other relevant NMR experiments are performed.

The resulting spectra are processed (Fourier transform, phase correction, baseline

correction) and analyzed to confirm the chemical structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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